5-Phenylpyrrolidine-2,4-dione
Overview
Description
5-Phenylpyrrolidine-2,4-dione is a compound with the molecular weight of 175.19 . It is a powder in physical form . The IUPAC name for this compound is 5-phenyl-2,4-pyrrolidinedione .
Molecular Structure Analysis
The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization . The non-planarity of the ring—a phenomenon called “pseudorotation”—allows for increased three-dimensional (3D) coverage .Physical And Chemical Properties Analysis
5-Phenylpyrrolidine-2,4-dione has a melting point of 126-128 degrees Celsius . It is stored at a temperature of -10 degrees Celsius .Scientific Research Applications
Antibacterial Activity
5-Phenylpyrrolidine-2,4-dione derivatives have been found to exhibit biological activity against Gram-negative bacteria . The compounds synthesized from N-hydroxysuccinimide were evaluated for their biological activity against some bacteria strains . The results indicated that compounds 6 to 8 decreased the growth of Gram-negative bacteria compared with 4 and 5 .
Therapeutic Applications
Pyrrolidine-2,5-diones derivatives, including 5-Phenylpyrrolidine-2,4-dione, have been prepared for various therapeutic purposes . These include:
Diabetes: Some pyrrolidine-2,5-diones have been used in the treatment of diabetes .
Inflammation: These compounds have also been used in the treatment of inflammation .
Epilepsy: Pyrrolidine-2,5-diones have been used in the treatment of epilepsy .
Cancer: These compounds have shown potential in cancer treatment .
Pain Management: Pyrrolidine-2,5-diones have been used in pain management .
Depression: These compounds have also been used in the treatment of depression .
Infectious Diseases: Pyrrolidine-2,5-diones have been used in the treatment of infectious diseases .
Synthesis of Heterocyclic Compounds
The interest in synthesizing new heterocyclic compounds has been increasing in both chemical and pharmaceutical fields . Pyrrolidine-2,5-diones derivatives are an important class of heterocyclic compounds which have different applications in medicinal chemistry .
Safety and Hazards
Future Directions
The future directions for 5-Phenylpyrrolidine-2,4-dione and its derivatives could involve further exploration of their biological profiles and potential applications in drug design . The stereogenicity of carbons in the pyrrolidine ring could be a significant feature to explore, as different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .
Mechanism of Action
Target of Action
It’s known that the pyrrolidine ring, a core component of this compound, is widely used by medicinal chemists to obtain compounds for the treatment of various human diseases .
Biochemical Pathways
It’s known that natural tetramates, structurally featured with a tetramic acid (pyrrolidine-2,4-dione) moiety, are discovered from diverse organism resources exhibiting a broad range of bioactivities such as antibiotic, antitumor, antifungal and antiviral .
Result of Action
Some pyrrolidine-2,4-dione derivatives have been found to possess moderate to good inhibitory activities against plant growth .
properties
IUPAC Name |
5-phenylpyrrolidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c12-8-6-9(13)11-10(8)7-4-2-1-3-5-7/h1-5,10H,6H2,(H,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSZJFPBAFFVDNJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)C(NC1=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30874155 | |
Record name | 5-PHENYL-2,4-PYRROLIDIONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30874155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Phenylpyrrolidine-2,4-dione | |
CAS RN |
19860-27-6 | |
Record name | 5-PHENYL-2,4-PYRROLIDIONE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30874155 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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